Cas no 869071-58-9 (N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869071-58-9
• MF: C₁₉H₂₃N₃O₇S
• MW: 437.466823816299
• CID: 5847268
• PubChem ID: 16194817
• Update Time: 2025-07-14

N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-furanylmethyl)-N2-[[tetrahydro-3-[(4-methoxyphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• HMS3379H18
• CHEMBL1573322
• N1-(furan-2-ylmethyl)-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
• SR-01000017184-1
• MLS000685897
• SMR000324758
• AKOS024614545
• N-[(furan-2-yl)methyl]-N'-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• 869071-58-9
• SR-01000017184
• N'-(furan-2-ylmethyl)-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• HMS2597A20
• F1851-0035
• N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C19H23N3O7S/c1-27-14-5-7-16(8-6-14)30(25,26)22-9-3-11-29-17(22)13-21-19(24)18(23)20-12-15-4-2-10-28-15/h2,4-8,10,17H,3,9,11-13H2,1H3,(H,20,23)(H,21,24)
• InChI Key： BHHRERSPFSIOMC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O

Computed Properties

• Exact Mass: 437.12567125g/mol
• Monoisotopic Mass: 437.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• pka: 11.98±0.46(Predicted)

Additional information on N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869071-58-9): An Overview of Its Structure, Properties, and Applications

N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869071-58-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of ethanediamide with unique structural features that contribute to its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

The chemical structure of N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide is characterized by a central ethanediamide core flanked by two distinct substituents. The first substituent is a furan ring attached to a methyl group, while the second is a more complex moiety comprising a 1,3-oxazinan ring substituted with a 4-methoxybenzenesulfonyl group. This intricate arrangement imparts the compound with specific chemical and biological properties that make it an interesting candidate for various applications.

In terms of physical properties, N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide is typically a solid at room temperature and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 457.5 g/mol, and it has a melting point in the range of 150-160°C. These properties are crucial for its handling and use in laboratory settings.

Recent research has focused on the potential biological activities of N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential use as an anti-inflammatory agent in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has shown promise in cancer research. A study published in Cancer Letters in 2020 reported that the compound exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the suppression of cell proliferation via inhibition of key signaling molecules such as Akt and ERK.

The unique structural features of N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide also make it an attractive candidate for drug delivery systems. Research published in the International Journal of Pharmaceutics in 2019 explored the use of this compound in nanocarrier formulations for targeted drug delivery. The results indicated that encapsulating the compound in lipid nanoparticles significantly enhanced its bioavailability and therapeutic efficacy while reducing systemic toxicity.

Beyond its therapeutic applications, N-(furan-2-yl)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has also been investigated for its potential use as a chemical probe in biological studies. A study published in Chemical Biology & Drug Design in 2018 utilized this compound to investigate the role of specific protein-protein interactions involved in cellular signaling pathways. The findings provided valuable insights into the molecular mechanisms underlying various physiological processes and diseases.

In conclusion, N-(furan-2-y)methyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oaxzan -2 - ylm eth ylm eth ylam ide (CAS No. 869071 -58 -9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with specific physical properties and biological activities that make it an interesting candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development as a novel therapeutic agent.